(S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide

• IUPAC Name: (R)-2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• InChI: InChI=1S/C6H10F3NOS/c1-5(2,3)12(11)10-4-6(7,8)9/h4H,1-3H3/t12-/m1/s1
• InChI Key: PLTNZADFUQGXSR-GFCCVEGCSA-N
• Canonical SMILES: CC(C)(C)S(=O)N=CC(F)(F)F
• Isomeric SMILES: CC(C)(C)[S@@](=O)N=CC(F)(F)F
• Molecular Formula: C6H10F3NOS
• Molecular Weight: 201.21 g/mol
• CAS RN: 1219607-83-6

Description

(S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a sulfinamide that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Asymmetric Synthesis

(S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide is utilized in asymmetric syntheses. The compound serves as a key intermediate in the diastereoselective 1,2-addition of arylmetals to sulfinamides, leading to the formation of 1-aryl-2,2,2-trifluoroethylamine hydrochloride compounds. This process is significant for its high diastereomeric enrichment and potential in producing chiral amines, which are valuable in various chemical syntheses (Truong, Ménard, & Dion, 2007).

Cycloaddition Reactions

The compound is also instrumental in stereoselective [3+2] cycloaddition reactions with arynes, which enables the synthesis of cyclic sulfoximines. This process is notable for its facilitation by the difluoro(phenylsulfonyl)methyl group, which is both a crucial part of the reaction mechanism and a modifiable group for further chemical transformations (Ye et al., 2014).

Hydrolysis Studies

Ab initio calculations have been performed to understand the acid-catalyzed hydrolysis reactions of sulfinamide, which includes compounds like (S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. These studies provide insights into the reaction mechanisms, particularly focusing on the protonation steps and N-S bond cleavage, which are crucial for understanding the behavior of sulfinamides in various chemical environments (Kim & Lee, 1997).

Mechanistic Insights in Nucleophilic Addition

The compound plays a role in understanding the mechanistic aspects of stereoselective nucleophilic 1,2-addition to sulfinyl imines. Computational studies have shed light on the factors determining the diastereomeric ratio in these reactions, enhancing the understanding of asymmetric synthesis involving sulfinamide derivatives (Hennum et al., 2014).

Synthesis of Trifluoromethylated Compounds

The synthesis of N-(2,2,2-Trifluoroethylidene)sulfenamides, including variants of (S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide, has been achieved through anodic oxidation. These compounds serve as building blocks for the preparation of trifluoromethylated amines and related derivatives, showcasing the compound's utility in fluorine chemistry (Fuchigami, Ichikawa, & Konno, 1992).